70-54-2

DL-Lysine

In Stock

• CAS RN:
• 70-54-2

• Formula:
• C6H14N2O2

• InChI:
• InChI=1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)

• InChIKey:
• KDXKERNSBIXSRK-UHFFFAOYSA-N

• 2, 6-Diaminohexanoic acid, also known as LYS or K, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2, 6-Diaminohexanoic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 2, 6-Diaminohexanoic acid participates in a number of enzymatic reactions. In particular, 2, 6-diaminohexanoic acid can be biosynthesized from hexanoic acid. 2, 6-Diaminohexanoic acid is also a parent compound for other transformation products, including but not limited to, N(6)-(2, 4-dinitrophenyl)lysine, 2-(difluoromethyl)lysine, and lysine derivative.
  Lysine is a diamino acid that is caproic (hexanoic) acid bearing two amino substituents at positions 2 and 6. It has a role as a Daphnia magna metabolite. It is an al...

Tetracyanoethylene

In Stock

• CAS RN:
• 670-54-2

• Formula:
• C6N4

• InChI:
• InChI=1S/C6N4/c7-1-5(2-8)6(3-9)4-10

• InChIKey:
• NLDYACGHTUPAQU-UHFFFAOYSA-N

• Tetracyanoethylene complexes with some antibiotic drugs.
  
  

2-[4-[2,6-Dinitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]ethanol

• CAS RN:
• 5670-54-2

• Formula:
• C13H15F3N4O5

• InChI:
• InChI=1S/C13H15F3N4O5/c14-13(15,16)9-7-10(19(22)23)12(11(8-9)20(24)25)18-3-1-17(2-4-18)5-6-21/h7-8,21H,1-6H2

• InChIKey:
• QBTMMSCUEZTXQX-UHFFFAOYSA-N

• 2-[4-[2,6-Dinitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]ethanol is a useful research compound. Its molecular formula is C13H15F3N4O5 and its molecular weight is 364.28 g/mol. The purity is usually 95%.

tert-butyl N-(2-hydroxyphenyl)-N-methylcarbamate

In Stock

• CAS RN:
• 76570-54-2

• Formula:
• C12H17NO3

• Tert-butyl N-(2-hydroxyphenyl)-N-methylcarbamate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.3. The purity is usually 95%.

3-Buten-2-one, 1-(3-methyl-1H-indol-1-yl)-

Usually In Stock

• CAS RN:
• 89070-54-2

• Formula:
• C13H13NO

• InChI:
• InChI=1S/C13H13NO/c1-3-11(15)9-14-8-10(2)12-6-4-5-7-13(12)14/h3-8H,1,9H2,2H3

• InChIKey:
• BZMLLPDSRDYUSD-UHFFFAOYSA-N

• 3-Buten-2-one, 1-(3-methyl-1H-indol-1-yl)- is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.

2-azabicyclo[2.2.2]oct-5-en-3-one

In Stock

• CAS RN:
• 39170-54-2

• Formula:
• C7H9NO

• InChI:
• InChI=1S/C7H9NO/c9-7-5-1-3-6(8-7)4-2-5/h1,3,5-6H,2,4H2,(H,8,9)

• InChIKey:
• ZIGCILRNWVQSNC-UHFFFAOYSA-N

• 2-azabicyclo[2.2.2]oct-5-en-3-one is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.15 g/mol. The purity is usually 95%.

Methyl (1R,2R,3S,5S)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-2-carboxylate

Usually In Stock

• CAS RN:
• 50370-54-2

• Formula:
• C16H21NO2

• InChI:
• InChI=1S/C16H21NO2/c1-17-12-8-9-14(17)15(16(18)19-2)13(10-12)11-6-4-3-5-7-11/h3-7,12-15H,8-10H2,1-2H3/t12-,13+,14+,15+/m0/s1

• InChIKey:
• OMBOXYLBBHNWHL-GBJTYRQASA-N

• Methyl (1R,2R,3S,5S)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-2-carboxylate, also known as Methyl (1R,2R,3S,5S)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-2-carboxylate, is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.34 g/mol. The purity is usually 95%.

N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,5-difluorobenzenesulfonamide

In Stock

• CAS RN:
• 893970-54-2

• Formula:
• C17H13F2N3O2S2

• InChI:
• InChI=1S/C17H13F2N3O2S2/c18-12-4-5-14(19)16(9-12)26(23,24)21-13-3-1-2-11(8-13)15-10-22-6-7-25-17(22)20-15/h1-5,8-10,21H,6-7H2

• InChIKey:
• KRZHSKXBZQHVDR-UHFFFAOYSA-N

• N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,5-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H13F2N3O2S2 and its molecular weight is 393.43. The purity is usually 95%.

4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898770-54-2

• Formula:
• C18H17ClFNO

• InChI:
• InChI=1S/C18H17ClFNO/c19-16-7-6-15(11-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h3-7,10-11H,1-2,8-9,12H2

• InChIKey:
• TXNIYDOBXHVIFZ-UHFFFAOYSA-N

• 4-Chloro-3-fluoro-3'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO and its molecular weight is 317.8 g/mol. The purity is usually 95%.

Ethyl 1-benzyl-4-(4-methoxyphenyl)sulfonylpiperidine-4-carboxylate

In Stock

• CAS RN:
• 212770-54-2

• Formula:
• C22H27NO5S

• InChI:
• InChI=1S/C22H27NO5S/c1-3-28-21(24)22(29(25,26)20-11-9-19(27-2)10-12-20)13-15-23(16-14-22)17-18-7-5-4-6-8-18/h4-12H,3,13-17H2,1-2H3

• InChIKey:
• GNWSAGQKHSUVLT-UHFFFAOYSA-N

• Ethyl 1-benzyl-4-(4-methoxyphenyl)sulfonylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C22H27NO5S and its molecular weight is 417.52. The purity is usually 95%.

N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide

In Stock

• CAS RN:
• 848670-54-2

• Formula:
• C13H13N3O2

• InChI:
• InChI=1S/C13H13N3O2/c1-8-5-9(2)7-10(6-8)14-13(18)11-3-4-12(17)16-15-11/h3-7H,1-2H3,(H,14,18)(H,16,17)

• InChIKey:
• YPMSTWXFQHTFTR-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.266. The purity is usually 95%.

Tert-butyl 1,2,3,4-tetrahydroisoquinolin-7-ylcarbamate

In Stock

• CAS RN:
• 885270-54-2

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-5-4-10-6-7-15-9-11(10)8-12/h4-5,8,15H,6-7,9H2,1-3H3,(H,16,17)

• InChIKey:
• VTTOWYHROSNYPM-UHFFFAOYSA-N

• Tert-butyl 1,2,3,4-tetrahydroisoquinolin-7-ylcarbamate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

3-(3-chlorophenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea

In Stock

• CAS RN:
• 851970-54-2

• Formula:
• C24H22ClFN4S

• InChI:
• InChI=1S/C24H22ClFN4S/c1-16-21(22-14-18(26)8-9-23(22)28-16)10-12-30(15-20-6-2-3-11-27-20)24(31)29-19-7-4-5-17(25)13-19/h2-9,11,13-14,28H,10,12,15H2,1H3,(H,29,31)

• InChIKey:
• SSUCUVALXJBIDY-UHFFFAOYSA-N

• 3-(3-chlorophenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C24H22ClFN4S and its molecular weight is 452.98. The purity is usually 95%.

(Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate

In Stock

• CAS RN:
• 929470-54-2

• Formula:
• C23H18O7S

• InChI:
• InChI=1S/C23H18O7S/c1-27-16-7-10-18(11-8-16)31(25,26)30-17-9-12-19-21(14-17)29-22(23(19)24)13-15-5-3-4-6-20(15)28-2/h3-14H,1-2H3/b22-13-

• InChIKey:
• GOQWUCDGESGHKE-XKZIYDEJSA-N

• (Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate is a useful research compound. Its molecular formula is C23H18O7S and its molecular weight is 438.5 g/mol. The purity is usually 95%.

4-(3,4-Dimethyl-phenylamino)-butan-1-ol

In Stock

• CAS RN:
• 327070-54-2

• Formula:
• C12H19NO

• InChI:
• InChI=1S/C12H19NO/c1-10-5-6-12(9-11(10)2)13-7-3-4-8-14/h5-6,9,13-14H,3-4,7-8H2,1-2H3

• InChIKey:
• NDWXIMPEMFEDEB-UHFFFAOYSA-N

• 4-(3,4-Dimethyl-phenylamino)-butan-1-ol is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28g/mol. The purity is usually 95%.

{1-[(5-Bromofuran-2-yl)methyl]piperidin-4-yl}methanamine

In Stock

• CAS RN:
• 1247170-54-2

• Formula:
• C11H17BrN2O

• InChI:
• InChI=1S/C11H17BrN2O/c12-11-2-1-10(15-11)8-14-5-3-9(7-13)4-6-14/h1-2,9H,3-8,13H2

• InChIKey:
• YPJWIWXUGUFODB-UHFFFAOYSA-N

• {1-[(5-Bromofuran-2-yl)methyl]piperidin-4-yl}methanamine is a useful research compound. Its molecular formula is C11H17BrN2O and its molecular weight is 273.17 g/mol. The purity is usually 95%.

2-(2,6-Dimethylbenzoyl)-3-methylpyridine

In Stock

• CAS RN:
• 1187170-54-2

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-10-6-4-7-11(2)13(10)15(17)14-12(3)8-5-9-16-14/h4-9H,1-3H3

• InChIKey:
• WXUQUEIVIXWBQF-UHFFFAOYSA-N

• 2-(2,6-Dimethylbenzoyl)-3-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

4',4''',4''''',4'''''''-(Ethene-1,1,2,2-tetrayl)tetrakis(([1,1'-biphenyl]-4-carbaldehyde))

In Stock

• CAS RN:
• 1624970-54-2

• Formula:
• C54H36O4

• InChI:
• InChI=1S/C54H36O4/c55-33-37-1-9-41(10-2-37)45-17-25-49(26-18-45)53(50-27-19-46(20-28-50)42-11-3-38(34-56)4-12-42)54(51-29-21-47(22-30-51)43-13-5-39(35-57)6-14-43)52-31-23-48(24-32-52)44-15-7-40(36-58)8-16-44/h1-36H

• InChIKey:
• UVIQQPAIGLRPTJ-UHFFFAOYSA-N

• 4',4''',4''''',4'''''''-(Ethene-1,1,2,2-tetrayl)tetrakis(([1,1'-biphenyl]-4-carbaldehyde)) is a useful research compound. Its molecular formula is C54H36O4 and its molecular weight is 748.878. The purity is usually 95%.

5-Amino-3-(difluoromethyl)-2-fluorobenzoic acid

Usually In Stock

• CAS RN:
• 2248270-54-2

• Formula:
• C8H6F3NO2

• InChI:
• InChI=1S/C8H6F3NO2/c9-6-4(7(10)11)1-3(12)2-5(6)8(13)14/h1-2,7H,12H2,(H,13,14)

• InChIKey:
• OSVZNWYFTUYSHT-UHFFFAOYSA-N

• 5-Amino-3-(difluoromethyl)-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C8H6F3NO2 and its molecular weight is 205.136. The purity is usually 95%.

1-[4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione

Usually In Stock

• CAS RN:
• 2379970-54-2

• Formula:
• C20H22N4O5S

• InChI:
• InChI=1S/C20H22N4O5S/c25-18-8-9-19(26)24(18)16-4-6-17(7-5-16)30(27,28)23-12-1-3-15(13-23)14-29-20-21-10-2-11-22-20/h2,4-7,10-11,15H,1,3,8-9,12-14H2

• InChIKey:
• QDQYHHCWXREJGR-UHFFFAOYSA-N

• 1-[4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.

N-[2-[[(1S)-1-[3-(trifluoromethyl)phenyl]ethyl]amino]-1H-benzimidazol-4-yl]acetamide

• CAS RN:
• 1446770-54-2

• Formula:
• C18H17F3N4O

• InChI:
• InChI=1S/C18H17F3N4O/c1-10(12-5-3-6-13(9-12)18(19,20)21)22-17-24-15-8-4-7-14(16(15)25-17)23-11(2)26/h3-10H,1-2H3,(H,23,26)(H2,22,24,25)/t10-/m1/s1

• InChIKey:
• NLXYWXWZVMFJQS-SNVBAGLBSA-N

• AP14145 is a allosteric sk channel modulator